Cas no 191327-86-3 (tert-butyl 4-ethynyl-4-fluoropiperidine-1-carboxylate)

• Product Name: tert-butyl 4-ethynyl-4-fluoropiperidine-1-carboxylate
• CAS No: 191327-86-3
• MF: C₁₂H₁₈FNO₂
• MW: 227.275227069855
• MDL: MFCD23106422
• CID: 1384766
• PubChem ID: 10561268
• Update Time: 2025-04-20

tert-butyl 4-ethynyl-4-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-ethynyl-4-fluoro-, 1,1-dimethylethyl ester
• 1-Boc-4-ethynyl-4-fluoropiperidine
• tert-butyl 4-ethynyl-4-fluoropiperidine-1-carboxylate
• tert-butyl4-ethynyl-4-fluoropiperidine-1-carboxylate
• MFCD23106422
• 1,1-Dimethylethyl 4-ethynyl-4-fluoro-1-piperidinecarboxylate
• CS-0048219
• AS-51887
• 1-tert-butoxycarbonyl-4-ethynyl-4-fluoropiperidine
• Z1508747861
• SCHEMBL8101878
• DB-373963
• 191327-86-3
• P13829
• PB38559
• DVGWDBGQOAGBTF-UHFFFAOYSA-N
• EN300-7412587
• SB10830
• AKOS027324215
• SY233928

• MDL： MFCD23106422
• Inchi： 1S/C12H18FNO2/c1-5-12(13)6-8-14(9-7-12)10(15)16-11(2,3)4/h1H,6-9H2,2-4H3
• InChI Key： DVGWDBGQOAGBTF-UHFFFAOYSA-N
• SMILES： FC1(C#C)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 227.13224
• Monoisotopic Mass: 227.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54